2-(4-morpholinyl)ethyl 2-chlorobenzoate hydrochloride

• IUPAC Name: 2-morpholin-4-ylethyl 2-chlorobenzoate;hydrochloride
• InChI: InChI=1S/C13H16ClNO3.ClH/c14-12-4-2-1-3-11(12)13(16)18-10-7-15-5-8-17-9-6-15;/h1-4H,5-10H2;1H
• InChI Key: ZBXXTWOYXOLPFN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC(=O)C2=CC=CC=C2Cl.Cl
• Molecular Formula: C13H17Cl2NO3
• Molecular Weight: 306.18 g/mol
• Solubility: >45.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-morpholinyl)ethyl 2-chlorobenzoate hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MECB hydrochloride and has been studied extensively for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MECB hydrochloride is not fully understood, but it is believed to act on various receptors in the body, including GABA receptors and adrenergic receptors. MECB hydrochloride has been shown to increase GABAergic neurotransmission, leading to its anxiolytic and sedative effects. It has also been shown to activate adrenergic receptors, leading to its vasodilatory effects.
Biochemical and Physiological Effects:
MECB hydrochloride has been shown to have various biochemical and physiological effects. In the central nervous system, MECB hydrochloride has been shown to increase GABAergic neurotransmission, leading to its anxiolytic and sedative effects. It has also been shown to decrease glutamatergic neurotransmission, leading to its anticonvulsant effects. In the cardiovascular system, MECB hydrochloride has been shown to have vasodilatory effects, leading to decreased blood pressure. In cancer research, MECB hydrochloride has been shown to have anti-tumor effects, including inhibition of tumor growth and induction of apoptosis.

Advantages and Limitations for Lab Experiments

MECB hydrochloride has several advantages for lab experiments, including its high purity and stability. However, it also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

For research on MECB hydrochloride include further studies on its mechanism of action, as well as its potential therapeutic applications in various fields, including psychiatry, cardiology, and oncology. Additionally, research could focus on developing new synthesis methods for MECB hydrochloride that could improve its purity and solubility.

Synthesis Methods

MECB hydrochloride is synthesized by reacting 2-chlorobenzoic acid with 2-(4-morpholinyl)ethylamine in the presence of thionyl chloride. The resulting product is then reacted with hydrochloric acid to form MECB hydrochloride. This synthesis method has been optimized to produce high yields of pure MECB hydrochloride.

Scientific Research Applications

MECB hydrochloride has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. In the central nervous system, MECB hydrochloride has been shown to have anxiolytic and sedative effects, making it a potential therapeutic option for anxiety disorders. In the cardiovascular system, MECB hydrochloride has been shown to have vasodilatory effects, making it a potential treatment for hypertension. In cancer research, MECB hydrochloride has been shown to have anti-tumor effects, making it a potential chemotherapeutic agent.